1,3,6,7-tetramethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 2,4,7,8-tetramethylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C11H12N4O3/c1-5-6(2)18-10-12-8-7(15(5)10)9(16)14(4)11(17)13(8)3/h1-4H3
• InChI Key: YBJBKXVBBTXHKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=NC3=C(N12)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

1,3,6,7-tetramethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione, also known as TOCP, is a chemical compound that has been used in various industrial applications, including as a plasticizer and flame retardant. However, due to its toxic effects on the nervous system, its use has been restricted in many countries.

Scientific Research Applications

Coordination Chemistry and Solid-State Structures

The study of coordination chemistry involving purine derivatives highlights the synthesis and structural analysis of metal complexes, focusing on their interactions and hydrogen bonding within the solid state. These interactions play a crucial role in the development of materials with potential applications in catalysis, molecular recognition, and the design of new pharmaceuticals. For instance, the analysis of divalent metal aquacomplexes with purine derivatives reveals intricate networks of hydrogen bonds, contributing to our understanding of second-sphere interactions in coordination compounds (Maldonado et al., 2009).

Anticancer and Antimicrobial Properties

Purine derivatives have been evaluated for their anticancer, anti-HIV, and antimicrobial activities, underscoring the versatility of these compounds in medicinal chemistry. For example, tricyclic triazino and triazolo[4,3-e]purine derivatives exhibit significant activity against various cancer cell lines, HIV-1, and microbial pathogens, highlighting their potential as therapeutic agents (Ashour et al., 2012).

Synthetic Methodologies and Chemical Diversity

Advancements in synthetic methodologies for purine derivatives enable the exploration of chemical diversity and the development of compounds with enhanced biological activities. Novel synthetic routes to oxazolo[3,2-f]pyrimidine-5,7-dione scaffolds, for example, demonstrate the potential for creating a wide range of compounds suitable for drug development programs (Mieczkowski et al., 2016).

Isosteric Analogues and Drug Discovery

The design of isosteric analogues of purines, such as 1,3,5-triazine-based compounds, is a strategic approach in drug discovery. These analogues serve as privileged scaffolds in the development of inhibitors and antagonists targeting various diseases, including cancer and viral infections, showcasing the importance of purine mimetics in medicinal chemistry (Lim & Dolzhenko, 2014).